Cas no 133764-32-6 (2-methylpentyl nitrate)

• Product Name: 2-methylpentyl nitrate
• CAS No: 133764-32-6
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 1238820
• PubChem ID: 179249
• Update Time: 2025-04-20

2-methylpentyl nitrate Chemical and Physical Properties

Names and Identifiers

• 2-methylpentyl nitrate
• SCHEMBL11058962
• 133764-32-6
• CETUNBADQVCCRS-UHFFFAOYSA-N
• DTXSID30928263
• 2-Methyl-1-pentyl nitrate

• Inchi： 1S/C6H13NO3/c1-3-4-6(2)5-10-7(8)9/h6H,3-5H2,1-2H3
• InChI Key： CETUNBADQVCCRS-UHFFFAOYSA-N
• SMILES： O(CC(C)CCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 147.08959
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37